2,4-Dimethyl-5-phenylimidazo[1,5-b]pyridazine-7-thiol
Overview
Description
“2,4-Dimethyl-5-phenylimidazo[1,5-b]pyridazine-7-thiol” is a chemical compound with the CAS Number: 54221-54-4 . It has a molecular weight of 255.34 . The IUPAC name for this compound is this compound .
Physical and Chemical Properties This compound is a powder at room temperature .
Safety Information For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer .
Scientific Research Applications
Synthesis and Biological Activity
Regioselectivity and Antimicrobial Activity : Research has demonstrated the efficient synthesis of pyrazolo[3,4-d]pyridazines, showing significant antimicrobial activity against both gram-positive and gram-negative bacteria (Zaki, Sayed, & Elroby, 2016).
Novel Synthesis Methods : A novel method for the synthesis of imidazo[1,5-b]pyridazines has been developed, leading to the formation of 4-aryl-5-phenylimidazo[1,5-b]pyridazin-7-amines (Vandyshev, Shikhaliyev, Potapov, & Krysin, 2015).
Anticancer Activity
- Synthesis and Anticancer Activity : Research has focused on the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones, revealing significant antitumor activity, particularly against human breast adenocarcinoma cell lines (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).
Miscellaneous Applications
Heterocyclic Compound Synthesis : The compound has been used in the synthesis of novel heterocyclic compounds like pyrazoles, pyrazolo[3,4-d]pyridazines, and pyrazolo[1,5-a]pyrimidines, which exhibit a range of biological activities (Gomha & Abdel‐Aziz, 2012).
Anti-HIV Activity : Substituted imidazo[1,5-b]pyridazines have been synthesized and tested for inhibitory activity against HIV-1 reverse transcriptase and replication in infected cells, showing promising results (Livermore et al., 1993).
Antimicrobial Agents : Novel isoxazolo[4,5-d]pyridazines and thiazolo[4,5-d]pyridazines have been synthesized and evaluated as antimicrobial agents, displaying broad-spectrum activity (Faidallah, Rostom, Basaif, Makki, & Khan, 2013).
Properties
IUPAC Name |
2,4-dimethyl-5-phenyl-6H-imidazo[1,5-b]pyridazine-7-thione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3S/c1-9-8-10(2)16-17-13(9)12(15-14(17)18)11-6-4-3-5-7-11/h3-8H,1-2H3,(H,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCNWZKIENFVVGY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN2C1=C(NC2=S)C3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10368901 | |
Record name | 2,4-dimethyl-5-phenylimidazo[1,5-b]pyridazine-7-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10368901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54221-54-4 | |
Record name | 2,4-dimethyl-5-phenylimidazo[1,5-b]pyridazine-7-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10368901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.